4-[(5-Cyclohexyl-1,2,4-oxadiazol-3-yl)methoxy]-3-(hydroxymethyl)benzaldehyde

• IUPAC Name: 4-[(5-cyclohexyl-1,2,4-oxadiazol-3-yl)methoxy]-3-(hydroxymethyl)benzaldehyde
• InChI: InChI=1S/C17H20N2O4/c20-9-12-6-7-15(14(8-12)10-21)22-11-16-18-17(23-19-16)13-4-2-1-3-5-13/h6-9,13,21H,1-5,10-11H2
• InChI Key: QYPPJHXIHPJQTD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NC(=NO2)COC3=C(C=C(C=C3)C=O)CO
• Molecular Formula: C17H20N2O4
• Molecular Weight: 316.35 g/mol

Description

The compound is a derivative of 1,2,4-oxadiazole. Oxadiazoles are a class of organic compounds that contain a five-membered ring structure with three heteroatoms, one of which is oxygen and the other two are nitrogen.

Synthesis Analysis

While specific synthesis methods for this compound were not found, oxadiazoles are generally synthesized by cyclization of benzophenone hydrazide, followed by the nucleophilic alkylation of the heterocyclic scaffold.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of the 1,2,4-oxadiazole ring and the cyclohexyl group.

Future Directions

Oxadiazoles, including those with a cyclohexyl group, are a focus of ongoing research due to their wide range of biological activities. Future research may explore the potential of this compound in various applications, such as anticancer therapy.